Cas no 1858242-05-3 (2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene)
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene
-
- MDL: MFCD28399009
- Inchi: 1S/C10H6BrF3S/c11-5-7-4-6-2-1-3-8(9(6)15-7)10(12,13)14/h1-4H,5H2
- InChI Key: SZVOBHAIRKRIOK-UHFFFAOYSA-N
- SMILES: BrCC1=CC2C=CC=C(C(F)(F)F)C=2S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Topological Polar Surface Area: 28.2
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC57778-250mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | 250mg |
£29.00 | 2023-09-02 | ||
| Apollo Scientific | PC57778-1g |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | 1g |
£85.00 | 2023-09-02 | ||
| abcr | AB403844-1 g |
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene; . |
1858242-05-3 | 1g |
€1050.10 | 2023-04-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1591752-250mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzo[b]thiophene |
1858242-05-3 | 98% | 250mg |
¥514 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1591752-1g |
2-(Bromomethyl)-7-(trifluoromethyl)benzo[b]thiophene |
1858242-05-3 | 98% | 1g |
¥1391 | 2023-04-15 | |
| abcr | AB403844-1g |
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene; . |
1858242-05-3 | 1g |
€1050.10 | 2025-04-20 | ||
| Key Organics Ltd | PS-15258-5mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15258-1mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15258-100mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| Key Organics Ltd | PS-15258-10mg |
2-(Bromomethyl)-7-(trifluoromethyl)benzothiophene |
1858242-05-3 | >90% | 10mg |
£63.00 | 2025-02-09 |
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene
Introduction to 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene (CAS No. 1858242-05-3)
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene (CAS No. 1858242-05-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a trifluoromethyl group attached to a benzo[b]thiophene scaffold. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.
The benzo[b]thiophene core is a well-known heterocyclic aromatic compound that has been extensively studied for its applications in materials science, organic synthesis, and medicinal chemistry. The presence of the bromomethyl and trifluoromethyl groups significantly enhances the reactivity and functional diversity of the molecule, allowing for a wide range of synthetic transformations.
In recent years, the interest in 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene has grown due to its potential as a building block for the development of novel pharmaceuticals. The bromomethyl group can be readily engaged in substitution reactions, such as Suzuki-Miyaura coupling, which is a widely used method for the formation of carbon-carbon bonds. This versatility makes it an attractive starting material for the synthesis of biologically active compounds.
The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and metabolic stability. These characteristics are highly desirable in drug design, as they can improve the pharmacokinetic properties of the final product. For instance, trifluoromethylation can enhance the lipophilicity and bioavailability of a drug, making it more effective in treating various diseases.
Recent studies have explored the use of 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene in the development of anticancer agents. One notable example is its application in the synthesis of targeted therapies that selectively inhibit cancer cell proliferation. The unique structure of this compound allows for precise modification and optimization, enabling researchers to design molecules with enhanced selectivity and reduced toxicity.
In addition to its pharmaceutical applications, 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene has also shown promise in materials science. Its ability to undergo various chemical transformations makes it a useful precursor for the synthesis of functional materials with tailored properties. For instance, it can be used to create polymers with improved thermal stability and mechanical strength, which are essential for advanced applications in electronics and aerospace industries.
The synthesis of 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of benzo[b]thiophene followed by trifluoromethylation. Advanced techniques such as transition-metal-catalyzed reactions have been employed to optimize these processes, making them more efficient and environmentally friendly.
In conclusion, 2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene (CAS No. 1858242-05-3) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique molecular structure provides a platform for developing novel drugs and functional materials, making it an essential component in modern scientific endeavors. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant breakthroughs in various fields.
1858242-05-3 (2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)